Cas no 1439896-67-9 (1-[4-(Aminomethyl)pyridin-2-yl]azepan-2-one)

• Product Name: 1-[4-(Aminomethyl)pyridin-2-yl]azepan-2-one
• CAS No: 1439896-67-9
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• CID: 4917266
• Update Time: 2025-05-19

1-[4-(Aminomethyl)pyridin-2-yl]azepan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(Aminomethyl)pyridin-2-yl]azepan-2-one
• 1-(4-(Aminomethyl)pyridin-2-yl)azepan-2-one

• Inchi： 1S/C12H17N3O/c13-9-10-5-6-14-11(8-10)15-7-3-1-2-4-12(15)16/h5-6,8H,1-4,7,9,13H2
• InChI Key： RZTVGTYMJRFCBE-UHFFFAOYSA-N
• SMILES： O=C1CCCCCN1C1C=C(CN)C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• XLogP3: 0.2
• Topological Polar Surface Area: 59.2

Additional information on 1-[4-(Aminomethyl)pyridin-2-yl]azepan-2-one

Professional Introduction to Compound with CAS No. 1439896-67-9 and Product Name: 1-[4-(Aminomethyl)pyridin-2-yl]azepan-2-one

1-[4-(Aminomethyl)pyridin-2-yl]azepan-2-one (CAS No. 1439896-67-9) represents a significant compound in the realm of pharmaceutical chemistry, particularly in the development of bioactive molecules. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both azepane and pyridine moieties in its structure suggests a promising scaffold for modulating biological targets, making it a subject of considerable interest in contemporary research.

The molecular structure of 1-[4-(Aminomethyl)pyridin-2-yl]azepan-2-one consists of an azepane ring linked to a pyridine derivative via an amine-methyl bridge. This configuration allows for diverse interactions with biological systems, including enzymes and receptors, which are pivotal in therapeutic interventions. The azepane ring, known for its stability and ability to mimic certain natural amino acid structures, provides a flexible yet robust backbone for further chemical modifications. Meanwhile, the pyridine moiety is renowned for its role as a hydrogen bond acceptor and its ability to engage in π-stacking interactions, which are crucial for binding affinity and selectivity.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their inherent biological activity and synthetic versatility. Among these, 1-[4-(Aminomethyl)pyridin-2-yl]azepan-2-one stands out as a compound with multifaceted potential. The combination of the azepane and pyridine units not only enhances the compound's solubility and bioavailability but also opens up avenues for designing molecules with enhanced pharmacological properties.

One of the most compelling aspects of 1-[4-(Aminomethyl)pyridin-2-yl]azepan-2-one is its potential as a lead compound in the development of novel therapeutic agents. Researchers have been particularly interested in its application as an intermediate in the synthesis of more complex molecules that target specific disease pathways. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain kinases and other enzymes involved in cancer progression. The amine-methyl group at the 4-position of the pyridine ring provides a handle for further functionalization, enabling chemists to tailor the molecule's properties to meet specific pharmacological requirements.

The synthesis of 1-[4-(Aminomethyl)pyridin-2-yl]azepan-2-one involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps typically include the formation of the azepane ring followed by the introduction of the pyridine moiety through nucleophilic substitution or condensation reactions. The use of chiral auxiliaries or catalysts can be employed to ensure high enantiomeric purity, which is critical for pharmaceutical applications where stereochemistry plays a decisive role in efficacy and safety.

Advances in computational chemistry have further enhanced the understanding and optimization of 1-[4-(Aminomethyl)pyridin-2-yl]azepan-2-one's pharmacophore. Molecular modeling studies have been instrumental in predicting binding modes and affinities with various biological targets. These insights have guided experimental efforts towards designing more potent and selective analogs. Additionally, high-throughput screening (HTS) techniques have been utilized to rapidly assess the biological activity of numerous derivatives, accelerating the discovery process.

The therapeutic potential of 1-[4-(Aminomethyl)pyridin-2-yl]azepan-2-one has been explored across multiple disease areas. In oncology, for example, researchers have investigated its ability to disrupt tumor cell proliferation by inhibiting key signaling pathways. Preclinical studies have shown promising results in cell-based assays, suggesting that this compound may serve as a foundation for developing new anticancer drugs. Furthermore, its interaction with mitochondrial enzymes has raised interest in its potential applications against neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its therapeutic applications, 1-[4-(Aminomethyl)pyridin-2-yl]azepan-2-one has found utility in chemical biology research. Its ability to modulate protein-protein interactions has made it a valuable tool for studying complex cellular processes. By acting as a probe or inhibitor, this compound helps researchers unravel mechanisms underlying various diseases and develop targeted interventions.

The safety profile of 1-[4-(Aminomethyl)pyridin-2-yl]azepan-2-one is another critical consideration in its development as a pharmaceutical agent. While preclinical studies provide initial insights into toxicity and pharmacokinetics, further investigations are necessary to ensure its suitability for human use. Pharmacokinetic studies focus on how the compound is absorbed, distributed, metabolized, and excreted by the body, providing essential data for optimizing dosing regimens and minimizing adverse effects.

As research continues to evolve, new methodologies are being developed to enhance the synthesis and application of 1-[4-(Aminomethyl)pyridin-2-yl]azepan-2-one derivatives. Innovations such as flow chemistry and biocatalysis offer streamlined approaches to producing complex molecules with improved efficiency and sustainability. These advancements not only accelerate drug discovery but also contribute to reducing costs associated with pharmaceutical development.

The integration of artificial intelligence (AI) into drug discovery has revolutionized how compounds like 1-[4-(Aminomethyl)pyridin-2-yl]azepan-2-one are designed and evaluated. AI-driven platforms can predict molecular properties and optimize structures based on vast datasets derived from experimental results and literature sources. This technology enables researchers to identify promising candidates more rapidly while minimizing trial-and-error experimentation.

In conclusion,1-[4-(Aminomethyl)pyridin-2-y]]l azepan - 20 ne (CAS No . 1439896 - 67 - 9 ) holds significant promise as a versatile scaffold i n pharmaceutical research . Its unique structural features , coupled wi th recent advances i n synthetic chemistry an d computational biology , position i t as a valuable compoun d f or deve loping novel therapeut ic agents . As researc h progresses , further exploration o f i ts pharmacological propertie s an d appl icatio ns i n treat ing various diseases will undoubtedly enrich our understanding o f this remarkable molecule . p >